N-[2-(4-chlorophenyl)ethyl]-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H23ClFN3O/c21-17-7-5-16(6-8-17)9-10-23-20(26)15-24-11-13-25(14-12-24)19-4-2-1-3-18(19)22/h1-8H,9-15H2,(H,23,26)
• InChI Key: WABPWTFMYAEXIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NCCC2=CC=C(C=C2)Cl)C3=CC=CC=C3F
• Molecular Formula: C20H23ClFN3O
• Molecular Weight: 375.9 g/mol

Description

N-[2-(4-chlorophenyl)ethyl]-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide is a complex organic compound that features a combination of aromatic and heterocyclic structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-chlorophenyl)ethyl]-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common route involves the reaction of 4-chlorophenylethylamine with 2-fluorophenylpiperazine in the presence of acetic anhydride. The reaction conditions often require controlled temperatures and the use of solvents such as dichloromethane or ethanol to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. Purification steps such as recrystallization or chromatography are employed to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

N-[2-(4-chlorophenyl)ethyl]-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reagents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and organometallic compounds (e.g., Grignard reagents).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes. Substitution reactions can introduce various functional groups, such as halides or alkyl groups.

Scientific Research Applications

N-[2-(4-chlorophenyl)ethyl]-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological targets, such as enzymes or receptors.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials or as a precursor for other industrial chemicals.

Mechanism of Action

The mechanism of action of N-[2-(4-chlorophenyl)ethyl]-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(4-chlorophenyl)ethyl]-2-[4-(2-chlorophenyl)piperazin-1-yl]acetamide
• N-[2-(4-fluorophenyl)ethyl]-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• N-[2-(4-bromophenyl)ethyl]-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide

Uniqueness

N-[2-(4-chlorophenyl)ethyl]-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide is unique due to its specific combination of chlorophenyl and fluorophenyl groups, which may confer distinct chemical and biological properties. This uniqueness can make it a valuable compound for specific research applications and potential therapeutic uses.